Cas no 21549-04-2 (1(3H)-Isobenzofuranone, 3,3-bis(3-methylphenyl)-)

• Product name: 1(3H)-Isobenzofuranone, 3,3-bis(3-methylphenyl)-
• CAS No: 21549-04-2
• MF: C₂₂H₁₈O₂
• MW: 314.377126216888
• CID: 1408598

1(3H)-Isobenzofuranone, 3,3-bis(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3,3-bis(3-methylphenyl)-
• 3,3-Bis-m-tolylphthalide

• Inchi： 1S/C22H18O2/c1-15-7-5-9-17(13-15)22(18-10-6-8-16(2)14-18)20-12-4-3-11-19(20)21(23)24-22/h3-14H,1-2H3
• InChI Key： KROILPPVVWCRKD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2=CC=CC(C)=C2)(C2=CC=CC(C)=C2)O1

Computed Properties

• Exact Mass: 314.13074

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Melting Point: 112.5-113.2 °C(Solv: methanol (67-56-1))
• Boiling Point: 472.1±45.0 °C(Predicted)
• PSA: 26.3